![molecular formula C17H16N4O4S B3938822 2-nitro-N-({[4-(propionylamino)phenyl]amino}carbonothioyl)benzamide](/img/structure/B3938822.png)
2-nitro-N-({[4-(propionylamino)phenyl]amino}carbonothioyl)benzamide
Overview
Description
2-nitro-N-({[4-(propionylamino)phenyl]amino}carbonothioyl)benzamide, also known as NPATB, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. NPATB belongs to the class of thiosemicarbazone derivatives and has been shown to exhibit a wide range of biological activities.
Mechanism of Action
The mechanism of action of 2-nitro-N-({[4-(propionylamino)phenyl]amino}carbonothioyl)benzamide is not fully understood, but several studies have suggested that the compound exerts its biological activity by inhibiting the activity of ribonucleotide reductase (RR), an enzyme that plays a crucial role in DNA synthesis and repair. This compound has been shown to bind to the iron center of RR and inhibit its activity, leading to a decrease in the production of deoxyribonucleotides and ultimately the inhibition of DNA synthesis.
Biochemical and Physiological Effects
This compound has been shown to exhibit several biochemical and physiological effects, including the induction of apoptosis, cell cycle arrest, and the inhibition of angiogenesis. The compound has been reported to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway, leading to the activation of caspases and the cleavage of poly(ADP-ribose) polymerase (PARP). This compound has also been shown to induce cell cycle arrest at the G1 phase, leading to the inhibition of cell proliferation. In addition, this compound has been reported to inhibit angiogenesis by suppressing the expression of vascular endothelial growth factor (VEGF) and its receptor (VEGFR).
Advantages and Limitations for Lab Experiments
2-nitro-N-({[4-(propionylamino)phenyl]amino}carbonothioyl)benzamide has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. The compound has been shown to exhibit potent antitumor activity at low concentrations, making it an attractive candidate for further development as a chemotherapeutic agent. However, this compound has some limitations for lab experiments, including its poor solubility in water and the need for optimization of the synthesis method to improve the yield and purity of the compound.
Future Directions
2-nitro-N-({[4-(propionylamino)phenyl]amino}carbonothioyl)benzamide has shown promising results in preclinical studies, and several future directions can be pursued to further explore its potential as a therapeutic agent. One possible direction is to investigate the efficacy of this compound in combination with other chemotherapy drugs to enhance its antitumor activity and reduce the risk of drug resistance. Another direction is to explore the potential of this compound as an antiviral and antibacterial agent, given its broad-spectrum activity against several viruses and bacteria. Finally, the development of more efficient synthesis methods and the optimization of the formulation of this compound could lead to the production of a more potent and effective drug.
Conclusion
In conclusion, this compound has shown significant potential as a novel chemotherapeutic agent for the treatment of various types of cancer, as well as an antiviral and antibacterial agent. The compound exhibits several biochemical and physiological effects, including the induction of apoptosis, cell cycle arrest, and the inhibition of angiogenesis. While further research is needed to fully understand the mechanism of action of this compound and optimize its synthesis and formulation, the compound represents a promising candidate for the development of new drugs for the treatment of cancer and infectious diseases.
Scientific Research Applications
2-nitro-N-({[4-(propionylamino)phenyl]amino}carbonothioyl)benzamide has been shown to exhibit a wide range of biological activities, including antitumor, antiviral, and antibacterial properties. Several studies have reported the potential of this compound as a novel chemotherapeutic agent for the treatment of various types of cancer, including breast, lung, and colon cancer. This compound has also been shown to inhibit the replication of several viruses, including HIV-1, herpes simplex virus, and respiratory syncytial virus. In addition, this compound has been reported to exhibit antibacterial activity against several strains of bacteria, including Staphylococcus aureus and Escherichia coli.
properties
IUPAC Name |
2-nitro-N-[[4-(propanoylamino)phenyl]carbamothioyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O4S/c1-2-15(22)18-11-7-9-12(10-8-11)19-17(26)20-16(23)13-5-3-4-6-14(13)21(24)25/h3-10H,2H2,1H3,(H,18,22)(H2,19,20,23,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAIATHORUBNGRO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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